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**Abstract
This document provides detailed application notes and protocols for the safe handling and

storage of 2-Amino-5-phenylpentanoic acid (CAS No: 34993-02-7). The intended audience

for this document includes researchers, scientists, and drug development professionals. The

information compiled within this document is based on publicly available safety data sheets and

chemical properties information. Adherence to these guidelines is crucial for ensuring

laboratory safety and maintaining the integrity of the compound.

Introduction
2-Amino-5-phenylpentanoic acid, also known as 5-phenylnorvaline, is a non-proteinogenic

amino acid used in peptide synthesis and other biochemical research.[1] While not classified as

acutely toxic, it is an irritant and requires careful handling to minimize exposure and ensure a

safe laboratory environment. This document outlines the necessary precautions, personal

protective equipment (PPE), and storage conditions required for the safe use of this compound.
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2-Amino-5-phenylpentanoic acid is classified as an irritant. The primary hazards are skin,

eye, and respiratory irritation.[2][3] The signal word for this chemical is "Warning".[3]

Table 1: Hazard and Precautionary Statements
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GHS Classification Code Description

Hazard Statements H315 Causes skin irritation.[2][3]

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[4][5]

P264
Wash hands and skin

thoroughly after handling.[6]

P271
Use only outdoors or in a well-

ventilated area.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6]

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.
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P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P501

Dispose of contents/container

to a licensed hazardous-waste

disposal contractor or

collection site except for empty

clean containers which can be

disposed of as non-hazardous

waste.[2]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
The following protocols are designed to minimize the risk of exposure to 2-Amino-5-
phenylpentanoic acid.

3.1. Engineering Controls

Ventilation: Always handle 2-Amino-5-phenylpentanoic acid in a well-ventilated area. For

procedures that may generate dust, such as weighing or transferring the solid, a chemical

fume hood is required.[6]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

3.2. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE. The following are minimum

requirements:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.[6]

Skin Protection:
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Gloves: Wear nitrile or other chemically resistant gloves. Inspect gloves for any tears or

punctures before use and change them frequently.

Lab Coat: A full-length laboratory coat should be worn at all times.

Respiratory Protection: For operations where dust generation is likely and engineering

controls are not sufficient, a NIOSH-approved respirator with a particulate filter is

recommended.

3.3. Handling Procedures

Weighing: To minimize dust generation, weigh the compound in a fume hood on a tared

weigh boat or paper.

Dissolving: When preparing solutions, add the solid 2-Amino-5-phenylpentanoic acid to

the solvent slowly to avoid splashing.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory.[6] Wash hands

thoroughly after handling the compound, even if gloves were worn.[6]

3.4. Spill and Emergency Procedures

Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal. Clean the spill area with a suitable

solvent and then with soap and water.

Major Spills: In the event of a large spill, evacuate the area and prevent entry. If it is safe to

do so, contain the spill. Contact the institution's environmental health and safety department

for cleanup.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.
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Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Storage Procedures
Proper storage is essential to maintain the quality and stability of 2-Amino-5-phenylpentanoic
acid.

Temperature: Store at room temperature.[4][7]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) as the compound

may be air-sensitive.[1][4][7]

Light: Keep the container in a dark place to avoid degradation from light.[4][7]

Container: Store in a tightly sealed, properly labeled container.

Location: Store in a dry, well-ventilated area away from incompatible materials.

Disposal
Dispose of 2-Amino-5-phenylpentanoic acid and its containers in accordance with local,

state, and federal regulations. It is recommended to use a licensed hazardous waste disposal

service.[2]
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Caption: Workflow for the safe handling of 2-Amino-5-phenylpentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.
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